Cas no 1600129-72-3 (2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)
2-Bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid is a brominated tetrahydrobenzothiophene derivative with a propyl substituent at the 6-position and a carboxylic acid functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules and heterocyclic compounds. Its structural features, including the bromine atom and carboxylic acid moiety, make it suitable for further functionalization via cross-coupling reactions or derivatization. The tetrahydrobenzothiophene core contributes to its potential utility in medicinal chemistry, where such scaffolds are often explored for their bioactivity. The compound is typically handled under controlled conditions due to its reactivity.
1600129-72-3 structure
Product Name:2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
CAS No:1600129-72-3
MF:C12H15BrO2S
MW:303.21530175209
CID:6537651
PubChem ID:114748362
Update Time:2025-06-07
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
- 1600129-72-3
- EN300-1083210
-
- Inchi: 1S/C12H15BrO2S/c1-2-3-7-4-5-8-9(6-7)16-11(13)10(8)12(14)15/h7H,2-6H2,1H3,(H,14,15)
- InChI Key: COQPPJGYHGNWCJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)C2=C(CC(CCC)CC2)S1
Computed Properties
- Exact Mass: 301.99761g/mol
- Monoisotopic Mass: 301.99761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 65.5Ų
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1083210-0.05g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 95% | 0.05g |
$827.0 | 2023-10-28 | |
| Enamine | EN300-1083210-0.1g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 95% | 0.1g |
$867.0 | 2023-10-28 | |
| Enamine | EN300-1083210-0.25g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 95% | 0.25g |
$906.0 | 2023-10-28 | |
| Enamine | EN300-1083210-0.5g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 95% | 0.5g |
$946.0 | 2023-10-28 | |
| Enamine | EN300-1083210-1.0g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 1g |
$1442.0 | 2023-06-10 | ||
| Enamine | EN300-1083210-2.5g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 95% | 2.5g |
$1931.0 | 2023-10-28 | |
| Enamine | EN300-1083210-5.0g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 5g |
$4184.0 | 2023-06-10 | ||
| Enamine | EN300-1083210-10.0g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 10g |
$6205.0 | 2023-06-10 | ||
| Enamine | EN300-1083210-1g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 95% | 1g |
$986.0 | 2023-10-28 | |
| Enamine | EN300-1083210-5g |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
1600129-72-3 | 95% | 5g |
$2858.0 | 2023-10-28 |
2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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